Alonimid

• CAS RN: 2897-83-8
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: spiro[2,3-dihydronaphthalene-4,3'-piperidine]-1,2',6'-trione
• InChI: InChI=1S/C14H13NO3/c16-11-5-7-14(8-6-12(17)15-13(14)18)10-4-2-1-3-9(10)11/h1-4H,5-8H2,(H,15,17,18)
• InChI Key: WZAIVXXKOAWTGQ-UHFFFAOYSA-N
• SMILES: C1CC2(CCC(=O)NC2=O)C3=CC=CC=C3C1=O

Description

Alonimid is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
The exact mass of the compound Alonimid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 162475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Alonimid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Alonimid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Two hundred (200) grams (0.76 M) of 3-phenyl-2,6-dioxopiperidine-3-propionic acid, prepared by the method of Koelsch, J. Org. Chem., 25, 164 (1960), and 500 ml of concentrated sulfuric acid were heated on a steam bath with stirring for 1.5 hours. The mixture was cooled to room temperature and poured over crushed ice with stirring. The light tan colored precipitate which separated was water washed and filtered. This material was combined with a second crop which separated on standing and both were stirred in water and treated with five percent sodium carbonate solution until just alkaline. The precipitate was collected and water washed. The precipitate was recrystallized from acetone to give a total of 144.6 grams (82.4%) of 2,3-dihydrospiro-[naphthalene-1(4H), 3'-piperidine]-2',4,6'-trione, melting point 198°-200° C.

Synthesis routes and methods II

Procedure details

Five (5) grams (0.0179 M) of γ-carbamoyl-γ-phenylpimelic acid prepared by the method of Koelsch, J. Org. Chem., 25, 164 (1960), in 100 ml of concentrated sulfuric acid were heated on a steam bath for two hours. The cooled reaction mixture was poured with stirring into crushed ice. The separated solid was washed with sodium bicarbonate solution. Recrystallization from 30 ml of acetone solution (treated with activated charcoal) gave 1.5 grams (34.5%) of 2,3-dihydrospiro-[naphthalene-1(4H),3'-piperidine]-2',4,6'-trione.